N-(4-ethoxyphenyl)-2-(2-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-[2-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C22H23N3O4S2/c1-3-29-19-10-6-15(7-11-19)23-20(26)12-17-13-30-22(25-17)31-14-21(27)24-16-4-8-18(28-2)9-5-16/h4-11,13H,3,12,14H2,1-2H3,(H,23,26)(H,24,27)
• InChI Key: NWFHSZIFAHFRMP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CC2=CSC(=N2)SCC(=O)NC3=CC=C(C=C3)OC
• Molecular Formula: C22H23N3O4S2
• Molecular Weight: 457.6 g/mol

Description

N-(4-ethoxyphenyl)-2-(2-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide is a useful research compound. Its molecular formula is C22H23N3O4S2 and its molecular weight is 457.56. The purity is usually 95%.
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Scientific Research Applications

• Crystal Structure Analysis : The crystal structures of similar acetamide compounds have been described, providing insights into their molecular arrangement and potential for further applications (Galushchinskiy, Slepukhin & Obydennov, 2017).

• COX Inhibitory Activity : Certain derivatives of the compound, particularly those with a 4-methoxyphenyl group, have demonstrated strong inhibitory activity on the COX-2 enzyme. This suggests potential therapeutic applications in inflammation and pain management (Ertas et al., 2022).

• Anticancer Properties : Studies on related compounds with 4-methoxyphenyl components have shown promising anticancer activities, indicating the potential of such derivatives in cancer treatment (Yushyn, Holota & Lesyk, 2022).

• Antioxidant and Anti-Inflammatory Activities : Certain acetamide derivatives have exhibited significant antioxidant and anti-inflammatory activities, which could be harnessed for therapeutic purposes (Koppireddi et al., 2013).

• Antimicrobial Potential : Some thiazole derivatives, including those related to the compound , have been synthesized and demonstrated significant antimicrobial activities (Saravanan et al., 2010).

• Antiviral Activity : Derivatives of the compound have shown high activity against certain virus strains, suggesting potential use in antiviral therapies (Havrylyuk et al., 2013).

• Adenosine A3 Receptor Antagonism : Some derivatives have been synthesized and evaluated as selective antagonists for human adenosine A3 receptors, which can be relevant in various therapeutic contexts (Jung et al., 2004).

• Optoelectronic Properties : Thiazole-based derivatives have been investigated for their optoelectronic properties, which could have applications in materials science (Camurlu & Guven, 2015).